Cas no 2227738-34-1 (tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate
• CAS No: 2227738-34-1
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6167899
• PubChem ID: 165656852
• Update Time: 2025-07-23

tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate
• 2227738-34-1
• EN300-1871129
• tert-butyl N-{2-hydroxy-4-[(2R)-2-hydroxypropyl]phenyl}carbamate

• Inchi： 1S/C14H21NO4/c1-9(16)7-10-5-6-11(12(17)8-10)15-13(18)19-14(2,3)4/h5-6,8-9,16-17H,7H2,1-4H3,(H,15,18)/t9-/m1/s1
• InChI Key： QOZZFXTZVUYJGY-SECBINFHSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C[C@@H](C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate

Introduction to Tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227738-34-1)

Tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2227738-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its tert-butyl group and the presence of multiple hydroxyl and hydropropyl substituents, contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate consists of a phenyl ring substituted at the 4-position with a (2R)-2-hydroxypropyl group, further modified at the 2-position with a hydroxyl group. The carbamate functionality is attached to a tert-butyl moiety, which enhances the compound's stability and reactivity in various chemical transformations. This structural arrangement not only makes it an interesting subject for synthetic studies but also suggests potential applications in drug design and development.

In recent years, there has been growing interest in carbamate derivatives due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can serve as potent inhibitors of various enzymatic targets, making them valuable candidates for the development of therapeutic agents. The presence of multiple hydroxyl groups in tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate suggests that it may exhibit significant interactions with biological molecules, including enzymes and receptors. These interactions could be exploited to develop novel drugs targeting conditions such as inflammation, metabolic disorders, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry research. The tert-butyl group provides a stable tert-butoxycarbonyl (Boc) protecting group, which is commonly used in peptide synthesis and other organic transformations to safeguard reactive sites. Additionally, the hydroxyl and hydropropyl substituents can participate in hydrogen bonding and other non-covalent interactions, making this compound a versatile scaffold for designing molecules with specific biological activities. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately, facilitating the discovery of new therapeutic agents.

The synthesis of tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in simplifying the preparation of such molecules. For instance, asymmetric synthesis techniques have been employed to introduce the (2R)-configuration at the chiral center with high enantioselectivity. This approach not only ensures the purity of the final product but also enhances its potential biological activity by targeting specific enantiomeric forms of biological targets.

Recent studies have highlighted the importance of carbamate derivatives in drug discovery. For example, carbamates derived from phenolic compounds have shown promise as inhibitors of cyclooxygenase (COX) enzymes, which are involved in pain and inflammation pathways. The structural features of tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate, including its hydroxyl groups and phenolic ring, suggest that it may interact with COX enzymes or other inflammatory mediators. This potential makes it an attractive candidate for further investigation as a lead compound in anti-inflammatory drug development.

The role of computational modeling in understanding the properties of this compound cannot be overstated. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into how this molecule interacts with biological targets at a molecular level. These studies have revealed that the hydroxyl groups play a crucial role in stabilizing interactions with polar residues in proteins, while the tert-butyl group helps to orient the carbamate moiety correctly for optimal binding. Such detailed understanding is essential for designing molecules with improved pharmacological properties.

In conclusion,Tert-butyl N-{2-hydroxy-4-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227738-34-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a lead compound or intermediate in drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in discovering new therapies for various diseases.